Cas no 112738-53-1 (Benzamide, N-(2,2,2-trifluoro-1-methylethyl)-)

• Product Name: Benzamide, N-(2,2,2-trifluoro-1-methylethyl)-
• CAS No: 112738-53-1
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 3620359
• PubChem ID: 13986190
• Update Time: 2025-04-22

Benzamide, N-(2,2,2-trifluoro-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2,2,2-trifluoro-1-methylethyl)-
• N-(1,1,1-trifluoropropan-2-yl)benzamide
• 112738-53-1
• AYNNRIXQAVTECA-UHFFFAOYSA-N

• Inchi： 1S/C10H10F3NO/c1-7(10(11,12)13)14-9(15)8-5-3-2-4-6-8/h2-7H,1H3,(H,14,15)
• InChI Key： AYNNRIXQAVTECA-UHFFFAOYSA-N
• SMILES： C(NC(C)C(F)(F)F)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 217.07144843Da
• Monoisotopic Mass: 217.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų